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Compound of Interest

5-Methoxybenzofuran-2-carboxylic
Compound Name: d
aci

Cat. No.: B082437

An In-Depth Guide to Personal Protective Equipment for Handling 5-Methoxybenzofuran-2-
carboxylic Acid

Understanding the Hazard Profile

5-Methoxybenzofuran-2-carboxylic acid (CAS No: 10242-08-7) is a solid organic compound
that presents specific health risks requiring stringent safety measures.[1] The primary hazards,
as identified by the Globally Harmonized System (GHS), involve irritation to the skin, eyes, and
respiratory system.[2] Understanding the causality behind these classifications is the first step
in establishing a self-validating safety protocol.

» Skin Irritation (H315): As a carboxylic acid, this compound can cause local inflammation
upon contact with the skin.[3] Prolonged or repeated exposure can lead to dermatitis. The
powdered form of the chemical can adhere to skin, and moisture (such as sweat) can
exacerbate the irritant effect.

e Serious Eye Irritation (H319): The eyes are particularly vulnerable. Accidental introduction of
the powdered chemical can cause significant irritation, pain, and redness. The fine
particulate nature of the solid increases the risk of airborne dust reaching the eyes.[4]

o Respiratory Irritation (H335): Inhalation of the dust can irritate the mucous membranes of the
respiratory tract, leading to coughing and shortness of breath.[2][5] While not acutely toxic

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b082437?utm_src=pdf-interest
https://www.benchchem.com/product/b082437?utm_src=pdf-body
https://www.benchchem.com/product/b082437?utm_src=pdf-body
https://www.benchchem.com/product/b082437?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2137319.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21185~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2015:50:38~~7-Methoxybenzofuran-2-carboxylic%20acid~~
https://www.ilpi.com/msds/ref/carboxylicacid.html
https://pim-resources.coleparmer.com/sds/10256.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21185~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2015:50:38~~7-Methoxybenzofuran-2-carboxylic%20acid~~
https://pdf.benchchem.com/1600/Personal_protective_equipment_for_handling_6_Nitroindoline_2_carboxylic_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

via inhalation, chronic exposure or inhalation of significant quantities should be avoided,
making containment and ventilation critical engineering controls.

This hazard profile dictates that the core safety objective is to prevent contact with the solid
material and to eliminate the inhalation of its dust. All PPE and handling protocols are derived
from this primary directive.

Hazard Summary Table

Primary
Hazard GHS Hazard L
. Description Exposure Source
Classification Code
Route
Causes skin
Skin Irritation H315 irritation upon Dermal
direct contact.
Causes
significant
Serious Eye irritation and
o H319 ) Ocular
Irritation potential damage
upon contact
with eyes.
May cause
Respiratory irritation to the ]
o H335 ] _Inhalation 2]
Irritation respiratory tract if

dust is inhaled.

Core Personal Protective Equipment (PPE)
Mandates

The selection of PPE is the final barrier between the researcher and the chemical hazard.[6]
For 5-Methoxybenzofuran-2-carboxylic acid, the following PPE is mandatory. This protocol is
designed to be a self-validating system; if any component is missing or compromised, work
should not proceed.

Eye and Face Protection
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» Mandate: Chemical safety goggles are the minimum requirement.[7] They must be marked
with "Z87" to signify adherence to ANSI Z87.1 standards and provide a full seal around the
eyes to protect from airborne dust and potential splashes.[7][8]

o Causality: Standard safety glasses with side shields are insufficient as they do not prevent
fine powders from entering the eye area from above or below.[7]

» Enhanced Protection: When handling larger quantities (>10g) or when there is a significant
risk of dust generation, a face shield should be worn in addition to safety goggles.[9] The
face shield provides a secondary barrier, protecting the entire face from contamination.[10]

Hand Protection

o Mandate: Chemical-resistant nitrile gloves are required.[9] Inspect gloves for any signs of
damage (e.g., punctures, tears) before each use.

o Causality: Nitrile provides adequate protection against incidental contact with carboxylic
acids and other organic solids.[10] It is crucial to prevent skin contact, which can cause
irritation as per the H315 classification.

e Protocol: Use a "double-gloving" technique if handling significant quantities or during spill
cleanup for added protection.[7] Contaminated gloves must be removed immediately using
the proper technique to avoid cross-contamination, and hands should be washed thoroughly
with soap and water afterward.[5]

Body Protection

o Mandate: A flame-resistant lab coat, fully buttoned, is required to protect skin and personal
clothing.[9]

o Causality: The lab coat serves as a removable barrier that prevents the fine powder from
settling on clothing and causing prolonged skin contact.[11] In case of a significant spill, the
contaminated coat can be removed quickly to decontaminate the user.

o Footwear: Fully enclosed shoes, preferably made of a non-porous material, are mandatory in
the laboratory to protect against spills.[7]
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Respiratory Protection

o Mandate: All handling of solid 5-Methoxybenzofuran-2-carboxylic acid that could generate
dust must be performed within a certified chemical fume hood to minimize inhalation
exposure.[5]

o Causality: The fume hood is an essential engineering control that contains and exhausts
airborne particulates, directly addressing the H335 respiratory irritation hazard.[2][11]

o Enhanced Protection: If a fume hood is not available or if engineering controls are insufficient
to keep dust levels minimal during a large-scale transfer or spill, a NIOSH-approved
respirator (e.g., an N95 dust mask or a half-mask respirator with P100 particulate filters) is
required.[9][12] All respirator users must be properly trained and fit-tested as per OSHA
regulations (29 CFR 1910.134).[4]

Operational and Disposal Plans

Adherence to strict procedural guidance is critical for minimizing exposure and ensuring safety.

Step-by-Step Safe Handling Protocol

This workflow outlines the essential steps for safely weighing and handling the solid compound.
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Caption: Step-by-step procedure for cleaning a small powdered chemical spill.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b082437?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Disposal Plan

Proper disposal is a critical final step in the chemical handling lifecycle to ensure regulatory
compliance and environmental safety. [8]

o Solid Chemical Waste: All surplus 5-Methoxybenzofuran-2-carboxylic acid and materials
heavily contaminated with the product (e.qg., spill cleanup debris) must be collected in a
designated, sealed, and clearly labeled hazardous waste container. [13][14]Do not mix with
other waste streams unless compatibility is confirmed. [15]2. Contaminated Disposables:
Used gloves, weigh boats, and paper towels should be collected in a plastic bag within the
fume hood. [5]Once the work is complete, the bag should be sealed and placed in the
designated solid hazardous waste container.

o Labeling: All waste containers must be labeled with "Hazardous Waste" and the full chemical
name: "5-Methoxybenzofuran-2-carboxylic acid". [16]4. Regulatory Compliance: Never
dispose of this chemical or its contaminated materials in the regular trash or down the drain.
[8]All disposal must be conducted through your institution's EHS office in accordance with
local, state, and federal regulations. [16][17] By integrating this expert-driven guidance into
your laboratory's standard operating procedures, you can effectively mitigate the risks
associated with handling 5-Methoxybenzofuran-2-carboxylic acid, ensuring a safer
research environment for all personnel.

References

» NIOSH Pocket Guide to Chemical Hazards. National Institute for Occupational Safety and
Health. [URL.: https://www.cdc.gov/niosh/npg/default.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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